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Compound of Interest

Compound Name: Amphetamine sulfate

Cat. No.: B6595936 Get Quote

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

Introduction
Amphetamine sulfate is a potent central nervous system (CNS) stimulant used extensively in

preclinical research to model various neurological and psychiatric conditions. Accurate and

consistent preparation of amphetamine sulfate solutions is critical for the reproducibility of

experimental results. The most common vehicle for in vivo administration is sterile isotonic

saline (0.9% NaCl). This document provides detailed information and protocols for the

preparation of amphetamine sulfate solutions for research applications.

Physicochemical Properties
Amphetamine sulfate is the sulfate salt form of amphetamine.[1] It is typically a white or off-

white crystalline powder.[1][2][3][4] Understanding its properties is essential for proper handling

and solution preparation.
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Property Value Reference

Chemical Formula (C₉H₁₃N)₂·H₂SO₄ [1][3]

Molecular Weight 368.49 g/mol [1][2][4]

Appearance White crystalline powder [1][2][4]

Odor Odorless [1][2][4]

Water Solubility
50 to 100 mg/mL (at 16°C /

61°F)
[1][2][4]

pH of Solution (in water) 5.0 - 6.0 [1][2][4]

Solubility and Stability
3.1 Solubility Amphetamine sulfate is freely soluble in water and, consequently, in 0.9%

sodium chloride (saline) solution.[5][6] Its solubility is reported to be between 50 and 100

mg/mL at 16°C.[1][2][4] For most preclinical research applications, which typically require

concentrations in the range of 0.1 to 5 mg/mL, amphetamine sulfate dissolves readily in saline

at room temperature. Solubility may be further increased with gentle warming or sonication.[3]

[7]

3.2 Stability and Storage

Solid Form: The solid powder should be stored in a well-closed container, protected from

light, in a cool, dry, and well-ventilated place.[6][8][9] It may be hygroscopic and light-

sensitive.[2][4][6]

Saline Solution: Once dissolved in saline, the solution should be stored at 2-8°C and

protected from light.[9][10] Under these conditions, the solution is generally stable for several

weeks. However, for long-term studies, it is recommended to prepare fresh solutions or

conduct stability studies for your specific concentration and storage conditions.[9][10] One

study noted that decomposition is less than 1% in 48 months when stored at 2-8°C in an

airtight, light-protected container.[9] For critical applications, storing aliquots at -20°C can

extend stability.[10]
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Safety and Handling
Amphetamine sulfate is a controlled substance and a hazardous chemical. All handling must

be performed in accordance with institutional, local, and federal regulations.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.[8][11]

Handling: Handle the solid powder in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.[8] Avoid contact with skin and eyes.[8]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

regulations.

Experimental Protocols
Protocol for Preparation of Amphetamine Sulfate Saline
Solution (1 mg/mL)
5.1 Materials and Equipment

(±)-Amphetamine sulfate powder (CAS: 60-13-9)

Sterile 0.9% Sodium Chloride Injection, USP (saline)

Calibrated analytical balance

Sterile volumetric flask (e.g., 10 mL or 25 mL)

Sterile serological pipettes

Vortex mixer

Sterile syringe filters (0.22 µm pore size, PVDF or similar)

Sterile syringes

Sterile, light-protecting storage vials (e.g., amber glass vials)
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5.2 Step-by-Step Procedure

Calculation:

Determine the desired final concentration (e.g., 1 mg/mL) and total volume (e.g., 10 mL).

Mass required (mg) = Concentration (mg/mL) x Volume (mL)

For a 1 mg/mL solution in a 10 mL volume, you will need 10 mg of amphetamine sulfate.

Weighing:

Using a calibrated analytical balance, carefully weigh exactly 10 mg of amphetamine
sulfate powder onto weighing paper.

Transfer the powder carefully into a 10 mL sterile volumetric flask.

Dissolution:

Add approximately 7-8 mL of sterile 0.9% saline to the volumetric flask.

Cap the flask and vortex gently until the powder is completely dissolved. A clear solution

with no visible particulates should be formed. Sonication in a water bath for 5 minutes can

aid dissolution if needed.[7]

Volume Adjustment:

Once the solid is fully dissolved, add sterile 0.9% saline to bring the final volume to the 10

mL mark on the volumetric flask.

Cap and invert the flask several times to ensure the solution is homogeneous.

Sterilization:

For in vivo use, the solution must be sterile. Draw the solution into a sterile syringe.

Attach a 0.22 µm sterile syringe filter to the tip of the syringe.
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Filter the solution directly into a sterile, amber vial for storage. This step removes any

potential microbial contamination.

Storage and Labeling:

Securely cap the sterile vial.

Label the vial clearly with the compound name ("Amphetamine Sulfate"), concentration

(1 mg/mL), solvent (0.9% Saline), date of preparation, and preparer's initials.

Store the vial at 2-8°C, protected from light.[9]

Visualization of Workflow and Troubleshooting
The following diagrams illustrate the preparation workflow and a simple troubleshooting guide

for dissolution issues.
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Preparation Workflow

1. Calculate Required Mass
(e.g., 1 mg/mL in 10 mL = 10 mg)

2. Weigh Amphetamine Sulfate

3. Add ~70% of Saline Volume

4. Dissolve Compound
(Vortex / Sonicate)

5. Adjust to Final Volume

6. Sterile Filter (0.22 µm)

7. Store in Labeled, Light-Protected Vial
(2-8°C)

Click to download full resolution via product page

Caption: Workflow for preparing sterile amphetamine sulfate solution.
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Is the solution clear after
initial vortexing?

Proceed to next step
(Volume Adjustment)

Particulates remain

No

Apply gentle warming (37°C)
or sonicate for 5-10 min

Is the solution clear now?

Proceed to next step

Yes

Solution remains cloudy or
has particulates

No

STOP. Re-check calculations.
Verify solubility limit has not

been exceeded. Verify compound
purity.

Click to download full resolution via product page

Caption: Troubleshooting guide for amphetamine sulfate dissolution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b6595936?utm_src=pdf-body-img
https://www.benchchem.com/product/b6595936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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